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Compound of Interest

Compound Name: Methyl 2-hydroxyicosanoate

Cat. No.: B107806

For researchers, scientists, and drug development professionals handling Methyl 2-
hydroxyicosanoate (CAS No. 16742-49-7), adherence to proper disposal protocols is crucial
for maintaining laboratory safety and environmental compliance. While a specific Safety Data
Sheet (SDS) for this compound was not readily available, general best practices for the
disposal of long-chain fatty acid methyl esters, a class to which this chemical belongs, provide
a clear framework for its safe management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure that appropriate personal protective equipment
(PPE) is worn. This includes, but is not limited to, safety glasses, chemical-resistant gloves,
and a lab coat. All handling of Methyl 2-hydroxyicosanoate should be conducted in a well-
ventilated area, preferably within a fume hood.

Spill Management

In the event of a spill, isolate the area to prevent further contamination. For liquid spills, absorb
the material with an inert, non-combustible absorbent such as vermiculite, dry sand, or earth.
Do not use combustible materials like paper towels. Once absorbed, collect the material into a
suitable, labeled container for hazardous waste. For solid spills, carefully sweep the material to
avoid dust generation and place it in a designated, sealed container. Following the removal of
the spilled material, decontaminate the area with a suitable solvent and wash with soap and
water.
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Disposal Protocol

The primary and recommended method for the disposal of Methyl 2-hydroxyicosanoate, as
with other fatty acid methyl esters, is through an approved hazardous waste disposal plant. It is
imperative to adhere to all federal, state, and local environmental regulations.

Step-by-Step Disposal Procedure:

o Containerization: Place the waste Methyl 2-hydroxyicosanoate, including any
contaminated absorbent materials, into a clearly labeled, sealed, and chemically compatible
container. The label should prominently display the chemical name and any associated
hazards.

» Storage: Store the waste container in a designated, secure area away from incompatible
materials, such as strong oxidizing agents. The storage area should be cool and well-
ventilated.

o Waste Contractor: Arrange for the collection of the hazardous waste by a licensed and
reputable chemical waste disposal contractor. Provide the contractor with a comprehensive
list of the waste materials.

o Documentation: Maintain a detailed record of the disposal process, including the date,
quantity of waste, and the name of the disposal contractor.

Under no circumstances should Methyl 2-hydroxyicosanoate be disposed of down the drain
or in regular trash.

Key Data Summary
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Property

Information

Chemical Name

Methyl 2-hydroxyicosanoate

CAS Number

16742-49-7

Class

Long-chain fatty acid methyl ester

Primary Disposal Method

Incineration by an approved hazardous waste

disposal plant

Spill Containment

Inert absorbent material (e.g., vermiculite, sand)

Personal Protective Equipment

Safety glasses, chemical-resistant gloves, lab

coat

Disposal Decision Workflow
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Caption: A flowchart illustrating the decision-making and procedural steps for the proper
disposal of Methyl 2-hydroxyicosanoate.

 To cite this document: BenchChem. [Proper Disposal of Methyl 2-hydroxyicosanoate: A Step-
by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107806#methyl-2-hydroxyicosanoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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